Cas no 2090554-83-7 (2-Bromo-4-chloro-6-fluorobenzyl bromide)

• Product Name: 2-Bromo-4-chloro-6-fluorobenzyl bromide
• CAS No: 2090554-83-7
• MF: C₇H₄Br₂ClF
• MW: 302.366063117981
• MDL: MFCD31558079
• CID: 5164009
• Update Time: 2025-06-13

2-Bromo-4-chloro-6-fluorobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-6-fluorobenzyl bromide

• MDL： MFCD31558079
• Inchi： 1S/C7H4Br2ClF/c8-3-5-6(9)1-4(10)2-7(5)11/h1-2H,3H2
• InChI Key： BTFJCCBBOBVEIC-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(Cl)=CC(F)=C1CBr

Additional information on 2-Bromo-4-chloro-6-fluorobenzyl bromide

Comprehensive Overview of 2-Bromo-4-chloro-6-fluorobenzyl bromide (CAS No. 2090554-83-7): Properties, Applications, and Industry Insights

2-Bromo-4-chloro-6-fluorobenzyl bromide (CAS No. 2090554-83-7) is a halogenated aromatic compound gaining significant attention in pharmaceutical and agrochemical research. This brominated benzyl derivative serves as a versatile building block in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its unique molecular structure, featuring bromo, chloro, and fluoro substituents, enables precise modifications in drug discovery pipelines.

The growing demand for halogenated intermediates in medicinal chemistry has positioned 2-Bromo-4-chloro-6-fluorobenzyl bromide as a valuable reagent. Researchers frequently search for "CAS 2090554-83-7 suppliers" or "fluorinated benzyl bromide applications," reflecting its commercial and scientific relevance. Recent studies highlight its role in creating kinase inhibitors and antimicrobial agents, aligning with the pharmaceutical industry's focus on targeted therapies.

From a synthetic perspective, this compound exhibits remarkable reactivity in nucleophilic substitution reactions and cross-coupling processes. Its polyhalogenated benzene ring provides multiple sites for selective functionalization, making it ideal for constructing complex molecular architectures. Laboratories often inquire about "storage conditions for bromo-chloro-fluoro benzyl bromides" or "handling precautions for halogenated aromatics," emphasizing the need for proper technical documentation.

In material science, 2-Bromo-4-chloro-6-fluorobenzyl bromide contributes to the development of liquid crystal materials and organic electronic components. The compound's ability to modify π-conjugated systems makes it valuable for tuning optoelectronic properties. Industry trends show increasing searches for "halogenated benzene derivatives in OLEDs" and "fluorinated building blocks for materials," reflecting its expanding applications beyond traditional chemistry sectors.

Quality parameters for CAS 2090554-83-7 typically include ≥98% purity (HPLC), controlled moisture content, and standardized packaging under inert atmosphere. Analytical techniques like GC-MS and NMR spectroscopy are crucial for verifying structural integrity, as evidenced by frequent queries about "characterization methods for polyhalogenated compounds." The compound's stability profile and structure-activity relationships remain active research areas in academic and industrial settings.

Environmental considerations for brominated/chlorinated intermediates have led to innovations in green chemistry approaches for their synthesis. Modern searches often include terms like "sustainable halogenation methods" or "catalytic processes for benzyl bromides," indicating the industry's shift toward eco-friendly production. 2-Bromo-4-chloro-6-fluorobenzyl bromide serves as an important case study in balancing synthetic utility with environmental responsibility.

The global market for fluorinated and brominated aromatic compounds shows steady growth, driven by demand from pharmaceutical intermediates and advanced material sectors. Supply chain analytics reveal increased interest in "reliable CAS 2090554-83-7 manufacturers" and "custom synthesis of halogenated benzyl derivatives." Proper intellectual property considerations and regulatory compliance remain critical when working with this compound class.

Future research directions for 2-Bromo-4-chloro-6-fluorobenzyl bromide may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Emerging search trends include "halogenated linkers in drug delivery" and "multifunctional aromatic spacers," suggesting expanding applications in biopharmaceutical development. Continuous optimization of its synthetic protocols and purification methods will further enhance its utility across scientific disciplines.